Cas no 2639430-64-9 (Tert-butyl 3-nitro-4-(phenylamino)benzoate)

• Product Name: Tert-butyl 3-nitro-4-(phenylamino)benzoate
• CAS No: 2639430-64-9
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5641814
• PubChem ID: 165896679
• Update Time: 2025-05-20

Tert-butyl 3-nitro-4-(phenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-nitro-4-(phenylamino)benzoate
• 2639430-64-9
• EN300-28230227
• Tert-butyl 3-nitro-4-(phenylamino)benzoate

• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(20)12-9-10-14(15(11-12)19(21)22)18-13-7-5-4-6-8-13/h4-11,18H,1-3H3
• InChI Key： ZKSOESOEZSPWCW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.2Ų

Additional information on Tert-butyl 3-nitro-4-(phenylamino)benzoate

Introduction to Tert-butyl 3-nitro-4-(phenylamino)benzoate (CAS No. 2639430-64-9)

Tert-butyl 3-nitro-4-(phenylamino)benzoate, identified by its Chemical Abstracts Service (CAS) number 2639430-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl 3-nitro-4-(phenylamino)benzoate, including the presence of a nitro group and a phenylamino substituent, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The nitro group in the molecular structure of Tert-butyl 3-nitro-4-(phenylamino)benzoate plays a crucial role in modulating its reactivity and biological interactions. Nitroaromatic compounds are known for their ability to engage in various biochemical pathways, making them promising candidates for developing novel therapeutic agents. In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic derivatives, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications.

Additionally, the phenylamino moiety in Tert-butyl 3-nitro-4-(phenylamino)benzoate introduces an amine group that can participate in hydrogen bonding and other forms of molecular interactions. This feature enhances the compound's solubility and binding affinity, which are critical factors in drug design. The combination of these structural elements makes Tert-butyl 3-nitro-4-(phenylamino)benzoate a versatile molecule that can be further modified to optimize its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Tert-butyl 3-nitro-4-(phenylamino)benzoate with greater accuracy. These studies have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory processes. For instance, preliminary computational analyses suggest that Tert-butyl 3-nitro-4-(phenylamino)benzoate may inhibit the activity of cyclooxygenase (COX), an enzyme commonly targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have further explored the potential therapeutic effects of Tert-butyl 3-nitro-4-(phenylamino)benzoate. These investigations have demonstrated that the compound demonstrates significant anti-inflammatory properties by modulating key signaling pathways associated with inflammation. Specifically, research indicates that Tert-butyl 3-nitro-4-(phenylamino)benzoate can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings align with the growing body of evidence supporting the use of nitroaromatic compounds in developing novel anti-inflammatory therapies.

The structural versatility of Tert-butyl 3-nitro-4-(phenylamino)benzoate also makes it an attractive candidate for further chemical modification. Researchers have explored various strategies to enhance its biological activity, including derivatization with different functional groups and optimization of solubility profiles. These efforts have led to the development of several analogs with improved pharmacological properties. For example, modifications aimed at increasing water solubility have shown promise in enhancing bioavailability and reducing systemic toxicity.

One particularly intriguing aspect of Tert-butyl 3-nitro-4-(phenylamino)benzoate is its potential role in cancer therapy. Preclinical studies have suggested that nitroaromatic compounds can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and repair. The presence of both a nitro group and an amine substituent in Tert-butyl 3-nitro-4-(phenylamino)benzoate may contribute to its ability to selectively target malignant cells while minimizing harm to healthy tissues. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The synthesis of Tert-butyl 3-nitro-4-(phenylamino)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

The growing interest in natural product-inspired drug design has also influenced research on Tert-butyl 3-nitro-4-(phenylamino)benzoate. By incorporating structural motifs found in bioactive natural products, researchers aim to enhance the efficacy and selectivity of synthetic derivatives like this one. Such approaches leverage centuries-old knowledge from traditional medicine while applying modern chemical tools to develop novel therapeutics.

In conclusion, Tert-butyl 3-nitro-4-(phenylamino)benzoate (CAS No. 2639430-64-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further development into therapeutic agents targeting inflammation, cancer, and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.